Cas no 165532-01-4 (Cyclohexanone, 4-(2-methoxyethyl)-)

• Product Name: Cyclohexanone, 4-(2-methoxyethyl)-
• CAS No: 165532-01-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1345744
• PubChem ID: 57829038
• Update Time: 2025-04-20

Cyclohexanone, 4-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(2-methoxyethyl)-
• DB-183847
• SCHEMBL734245
• 165532-01-4
• QJAUBDPDAVKZGI-UHFFFAOYSA-N
• F2167-8080
• 4-(2-methoxyethyl)cyclohexanone
• 4-(2-methoxyethyl)cyclohexan-1-one
• AKOS040818263

• Inchi： 1S/C9H16O2/c1-11-7-6-8-2-4-9(10)5-3-8/h8H,2-7H2,1H3
• InChI Key： QJAUBDPDAVKZGI-UHFFFAOYSA-N
• SMILES： O(C)CCC1CCC(CC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 26.3